3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione

Specification

• CAS No.: 478255-11-7
• Molecular Formula: C13H9ClN4OS
• Molecular Weight: 304.76 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-furan-2-ylmethylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C13H9ClN4OS/c14-10-4-1-3-9(7-10)12-16-17-13(20)18(12)15-8-11-5-2-6-19-11/h1-8H,(H,17,20)/b15-8+
• Standard InChI Key: CZCTZTYYNZHVCU-OVCLIPMQSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2/N=C/C3=CC=CO3
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2N=CC3=CC=CO3

Introduction

3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione is a complex organic compound belonging to the class of triazoles. These compounds are characterized by their five-membered heterocyclic ring structure, which includes three nitrogen atoms and two carbon atoms. The presence of a thione functional group in this compound enhances its reactivity and potential biological activity, making it an interesting subject for research in organic chemistry and pharmacology.

Synthesis Methods

The synthesis of 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione typically involves multi-step organic reactions. These methods often require careful control of reaction conditions such as temperature and pH. Common steps include:

• Starting Materials: Various organic precursors, such as hydrazines and isothiocyanates.

• Reaction Conditions: Controlled temperature and pH, with possible use of catalysts or specific solvents.

• Purification Methods: Recrystallization or chromatography to isolate the desired product.

Chemical Reactions and Mechanisms

This compound can participate in various chemical reactions, including nucleophilic substitution, due to its reactive thione group. The mechanism of action may involve disrupting cellular processes, which is common in triazole compounds known for their antifungal and anticancer activities.

Reaction Type	Description
Nucleophilic Substitution	Involves the replacement of a leaving group by a nucleophile.
Biological Activity	Potential antifungal and anticancer properties due to cellular disruption.

Potential Applications

Given its structural diversity and potential biological activity, 3-(3-chlorophenyl)-4-(2-furanylmethylideneamino)-1H-1,2,4-triazole-5-thione is of interest in drug discovery and development. Its ability to disrupt cellular processes makes it a candidate for further research into antifungal and anticancer therapies.